Cas no 2118429-55-1 (4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile)

• Product Name: 4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile
• CAS No: 2118429-55-1
• MF: C₁₁H₄BrCl₂N₃
• MW: 328.979558944702
• CID: 4711025
• PubChem ID: 129453075
• Update Time: 2025-05-28

4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile

• Inchi： 1S/C11H4BrCl2N3/c12-7-3-1-6(2-4-7)9-8(5-15)10(13)17-11(14)16-9/h1-4H
• InChI Key： OUNJAYRBQPYFDW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C#N)=C(N=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Topological Polar Surface Area: 49.6

Additional information on 4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile

Comprehensive Overview of 4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile (CAS No. 2118429-55-1)

4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile (CAS No. 2118429-55-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique pyrimidine core and bromophenyl substituent, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular structure, featuring dichloro and carbonitrile functional groups, offers versatile reactivity, making it a valuable building block for drug discovery and agrochemical applications.

The growing interest in heterocyclic compounds like 4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile is driven by their potential in addressing modern challenges such as antimicrobial resistance and sustainable crop protection. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in the development of kinase inhibitors and antiviral agents. This aligns with current trends in precision medicine and green chemistry, where efficiency and environmental impact are paramount.

From a synthetic chemistry perspective, the compound's C-X (X = Cl, Br) bonds enable selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal for constructing complex architectures in drug candidates and functional materials. Recent publications highlight its utility in creating fluorescent probes for cellular imaging, a hot topic in diagnostic technologies.

In material science, 4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile contributes to the design of organic semiconductors and photovoltaic materials. Its electron-withdrawing groups enhance charge transport properties, a key focus area for next-generation OLEDs and solar cells. Industry reports suggest its derivatives could improve the efficiency of light-emitting diodes, addressing the global demand for energy-saving technologies.

Quality control protocols for this compound emphasize HPLC purity (>98%) and rigorous spectroscopic characterization (NMR, LC-MS). These standards ensure reproducibility in research, a frequent concern among scientists searching for "high-purity pyrimidine derivatives" or "reliable synthetic intermediates." Suppliers often provide detailed technical data sheets to meet regulatory requirements for GMP-compliant applications.

Environmental and safety assessments of 4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile follow REACH and OECD guidelines. While not classified as hazardous under current regulations, proper handling with PPE is recommended—a point frequently queried in laboratory safety forums. Its stability under ambient conditions makes it preferable for industrial-scale applications compared to more sensitive analogs.

The market for this compound reflects broader trends in custom synthesis services, with increasing requests for halogenated pyrimidines in contract research organizations. Patent analyses show rising applications in cancer therapeutics, particularly for tyrosine kinase targets—a connection often explored in academic search queries. Its structure-activity relationships continue to be a subject of computational modeling studies using AI-driven drug design platforms.

Future research directions may explore its metal-organic frameworks (MOFs) for gas storage or catalysis, areas gaining traction in sustainable technology discussions. As synthetic methodologies advance, particularly in flow chemistry systems, the scalability of 4-(4-Bromophenyl)-2,6-dichloropyrimidine-5-carbonitrile production could see significant optimization—addressing common industry questions about cost-effective scaling of fine chemicals.